Cas no 562092-75-5 ([(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 562092-75-5
• MF: C₂₀H₁₈ClN₃O₄
• MW: 399.827623844147
• CID: 5418028
• PubChem ID: 22424374
• Update Time: 2025-07-17

[(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chlorophenyl)amino]-2-oxoethyl 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• 2-((3-chlorophenyl)amino)-2-oxoethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• 562092-75-5
• F3411-1892
• AKOS001780702
• [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C20H18ClN3O4/c1-3-24-10-16(18(26)15-8-7-12(2)22-19(15)24)20(27)28-11-17(25)23-14-6-4-5-13(21)9-14/h4-10H,3,11H2,1-2H3,(H,23,25)
• InChI Key： YALBTDHOQQCWAP-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=CC=C(C)N=2)C(=O)C(C(OCC(NC2=CC=CC(Cl)=C2)=O)=O)=C1

Computed Properties

• Exact Mass: 399.099
• Monoisotopic Mass: 399.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Density: 1.382±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.9±55.0 °C(Predicted)
• pka: 11.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Introduction to [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 562092-75-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate, identified by its CAS number 562092-75-5, has garnered significant attention due to its unique structural and functional properties. This compound belongs to the class of naphthyridine derivatives, which are known for their broad spectrum of biological activities.

The molecular structure of this compound features a naphthyridine core, which is a fused bicyclic system consisting of a pyridine and a pyrimidine ring. This core structure is highly versatile and has been extensively studied for its potential applications in drug design. The presence of a (3-chlorophenyl)carbamoyl moiety and an ethyl group at the 1-position further enhances its pharmacological profile. These substituents contribute to the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate has been explored in several preclinical studies for its potential anti-inflammatory and anticancer properties. Its ability to modulate key enzymes and receptors involved in these pathways makes it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with the same biological targets as these molecules, potentially leading to similar therapeutic effects. Additionally, the presence of a chlorine atom in the phenyl ring may enhance its binding affinity to certain proteins, further improving its pharmacological activity.

Recent research has also highlighted the importance of optimizing the pharmacokinetic properties of drug candidates. The compound [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate has been found to exhibit favorable solubility and metabolic stability, which are crucial factors for its potential clinical application. These properties ensure that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby improving its overall efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, resulting in a robust synthetic route that can be scaled up for industrial production. The use of modern analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has further enhanced the quality control of the final product.

In conclusion, [(3-chlorophenyl)carbamoyl]methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 562092-75-5) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into a novel therapeutic agent. Continued research in this area is expected to yield valuable insights into its biological activity and potential clinical applications.